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Compound of Interest

Compound Name:
N-(3-Amino-4-

methoxyphenyl)acetamide

Cat. No.: B160866 Get Quote

Essential Safety and Handling Guide for N-(3-
Amino-4-methoxyphenyl)acetamide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(3-Amino-4-methoxyphenyl)acetamide (CAS No.

6375-47-9). Adherence to these procedures is vital for ensuring laboratory safety and proper

chemical management.

Chemical and Physical Properties

Property Value

Molecular Formula C9H12N2O2

Molecular Weight 180.20 g/mol [1][2]

Appearance Cream Solid[3]

Melting Point 154 - 156 °C[3]

Signal Word Warning

Storage Temperature Room temperature, in a dark, inert atmosphere

Hazard Identification and Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing
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N-(3-Amino-4-methoxyphenyl)acetamide is classified as harmful if swallowed and causes

skin and eye irritation.[1] It is imperative to use appropriate personal protective equipment

(PPE) to minimize exposure.

Recommended Personal Protective Equipment

PPE Category Item
Specifications and
Remarks

Hand Protection Chemical-resistant gloves

Nitrile rubber, polychloroprene,

or butyl rubber gloves are

suitable for handling the dry

solid.[4] Always inspect gloves

for degradation before use and

wash hands thoroughly after

removal.[4]

Eye and Face Protection
Safety glasses with side

shields or chemical goggles

Must meet ANSI Z87.1

standards.[5] A face shield

may be necessary when there

is a potential for splashing.[6]

Skin and Body Protection Laboratory coat or overalls

A PVC apron and barrier

cream can provide additional

protection.[4] Ensure clothing

is made of a material that

resists permeation by the

chemical.[6]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation

If dust formation is

unavoidable or if working

outside a fume hood, a

NIOSH-approved respirator

with a particle filter may be

necessary.[3][5]

Handling and Storage Protocols
Safe Handling Procedures:
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Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area or under a chemical fume hood.[7]

Do not eat, drink, or smoke in handling areas.[7]

Wash hands thoroughly after handling.[7]

Empty containers may retain product residue and should be handled with care. Do not cut,

drill, grind, or weld on or near containers.[4]

Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Keep in a dark place under an inert atmosphere.

Protect from moisture.[3]

Accidental Release and Disposal Plan
Spill Response:

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Immediate Actions

Cleanup Procedure Post-Cleanup

Evacuate Area & Alert Others
Assess the Spill

If major spill or unsafe

Don Appropriate PPEIf safe to proceed Contain the Spill Clean Up Spill Decontaminate Area & Equipment Dispose of Waste Report the Incident

Click to download full resolution via product page

Figure 1. Chemical Spill Response Workflow.

Disposal Plan:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://datasheets.scbt.com/sc-269663.pdf
https://aksci.com/sds/9167DC_SDS.pdf
https://aksci.com/sds/9167DC_SDS.pdf
https://aksci.com/sds/9167DC_SDS.pdf
https://datasheets.scbt.com/sc-269663.pdf
https://aksci.com/sds/9167DC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1916809&productDescription=3-AMINO-4-METHOXYBENZANILI+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b160866?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of N-(3-Amino-4-methoxyphenyl)acetamide and any contaminated materials as

hazardous waste.[7]

Consult with your institution's environmental health and safety (EHS) office for specific

disposal guidelines.

Do not allow the chemical or contaminated cleaning materials to enter drains or waterways.

[4][7]

First Aid Measures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[4]

Skin Contact: Immediately remove contaminated clothing and wash skin with soap and

running water.[4]

Inhalation: Remove from exposure to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical aid.[7]

Ingestion: If swallowed, do not induce vomiting. Call a poison control center or doctor

immediately for treatment advice.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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